Cas no 223593-04-2 (L-4-Carbamoylphenylalanine)

• Product Name: L-4-Carbamoylphenylalanine
• CAS No: 223593-04-2
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• MDL: MFCD01860658
• CID: 244585
• PubChem ID: 2762272
• Update Time: 2025-06-08

L-4-Carbamoylphenylalanine Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3-(4-carbamoylphenyl)propanoic acid
• (2S)-2-amino-3-(4-carbamoylphenyl)propanoic acid
• L-4-Carbamoylphe
• L-4-Carbamoylphenylalanine
• L-Phenylalanine,4-(aminocarbonyl)-
• 4-Carbamoyl-L-Phenylalanine
• CS-0205148
• AKOS015949714
• 223593-04-2
• A878572
• DTXSID60376132
• SCHEMBL668747
• MFCD01860658
• (2S)-3-(4-aminocarbonylphenyl)-2-azanyl-propanoic acid
• PS-12792
• J-014666
• DB-253148
• G84972

• MDL： MFCD01860658
• Inchi： 1S/C10H12N2O3/c11-8(10(14)15)5-6-1-3-7(4-2-6)9(12)13/h1-4,8H,5,11H2,(H2,12,13)(H,14,15)/t8-/m0/s1
• InChI Key： OZVAXCWACWDNIQ-QMMMGPOBSA-N
• SMILES： OC([C@H](CC1C=CC(C(N)=O)=CC=1)N)=O

Computed Properties

• Exact Mass: 208.08500
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 106.41000
• LogP: 1.14050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-4-Carbamoylphenylalanine

L-4-Carbamoylphenylalanine (CAS No. 223593-04-2): A Comprehensive Overview

L-4-Carbamoylphenylalanine (CAS No. 223593-04-2) is a unique amino acid derivative that has garnered significant attention in the fields of medicinal chemistry and biochemistry. This compound, also known as L-4-Carbamoyl-Phe, is characterized by its distinctive carbamoyl group attached to the phenylalanine backbone. This structural feature imparts unique chemical and biological properties, making it a valuable tool in various research applications.

The chemical structure of L-4-Carbamoylphenylalanine consists of a phenylalanine residue with a carbamoyl group at the 4-position of the phenyl ring. The carbamoyl group, which is an amide derivative of carbonic acid, introduces additional functional groups that can participate in hydrogen bonding and other intermolecular interactions. These interactions are crucial for the compound's role in protein engineering, drug design, and other biochemical studies.

Recent research has highlighted the potential applications of L-4-Carbamoylphenylalanine in various areas of medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a building block for the synthesis of novel peptides and peptidomimetics. These peptides have shown promising activity in modulating protein-protein interactions, which are critical for many biological processes and disease states.

In the context of drug discovery, L-4-Carbamoylphenylalanine has been explored as a potential lead compound for developing new therapeutic agents. Its ability to modulate specific protein interactions makes it an attractive candidate for targeting diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. For example, a recent study in the Bioorganic & Medicinal Chemistry Letters reported that derivatives of L-4-Carbamoylphenylalanine exhibited significant anti-inflammatory properties, suggesting its potential use in treating chronic inflammatory diseases.

The synthesis of L-4-Carbamoylphenylalanine has been optimized using various methods, including solid-phase peptide synthesis (SPPS) and solution-phase synthesis. These methods allow for high yields and purity, making the compound readily available for research purposes. Additionally, the stability and solubility properties of L-4-Carbamoylphenylalanine have been extensively studied to ensure its suitability for different experimental conditions.

In addition to its use in drug discovery, L-4-Carbamoylphenylalanine has also found applications in protein engineering. Researchers have utilized this compound to introduce specific modifications into proteins, enabling the study of structure-function relationships and the development of novel biocatalysts. For instance, a study published in the Journal of Biological Chemistry demonstrated that incorporating L-4-Carbamoylphenylalanine into enzymes improved their catalytic efficiency and stability under harsh conditions.

The safety profile of L-4-Carbamoylphenylalanine has been evaluated through various toxicological studies. These studies have shown that the compound is generally well-tolerated at low concentrations and does not exhibit significant cytotoxicity or genotoxicity. However, as with any chemical compound, appropriate handling and storage protocols should be followed to ensure safe use in laboratory settings.

In conclusion, L-4-Carbamoylphenylalanine (CAS No. 223593-04-2) is a versatile amino acid derivative with a wide range of applications in medicinal chemistry and biochemistry. Its unique structural features make it an invaluable tool for researchers working on protein engineering, drug design, and other biochemical studies. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the scientific community.